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Introduction
DNL-201 is a first-in-class, central nervous system (CNS) penetrant, and selective small-

molecule inhibitor of Leucine-Rich Repeat Kinase 2 (LRRK2).[1][2] Mutations in the LRRK2

gene that increase its kinase activity are a significant genetic risk factor for Parkinson's disease

(PD).[2][3] This hyperactivity is believed to impair lysosomal function, contributing to the

neurodegeneration characteristic of the disease.[3] DNL-201, by competitively binding to ATP

in the LRRK2 kinase domain, aims to normalize this activity and correct downstream lysosomal

dysfunction.[1][2] This technical guide provides an in-depth overview of DNL-201's target

engagement in neuronal cells, summarizing key quantitative data, detailing relevant

experimental protocols, and visualizing the associated signaling pathways and workflows.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the potency and cellular

target engagement of DNL-201.

Table 1: In Vitro Potency of DNL-201
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Parameter Value Description

Ki 0.7 nM

Inhibitor constant, indicating

the binding affinity of DNL-201

to the LRRK2 enzyme.[4]

IC50 (cellular) 3 nM

Half-maximal inhibitory

concentration in a cellular

assay, representing the

concentration of DNL-201

required to inhibit LRRK2

cellular activity by 50%.[4]

Table 2: Pharmacodynamic & Biomarker Response to DNL-201 in Clinical Trials

Biomarker Effect Dose Level Study Population

pS935 LRRK2

Inhibition (in blood)
> 50% Low and High Dose

Parkinson's Disease

Patients

pRab10 Inhibition (in

blood)
> 50% Low and High Dose

Parkinson's Disease

Patients

Urinary BMP (22:6-

bis-monoacylglycero-

phosphate) Reduction

20% Low Dose
Parkinson's Disease

Patients

Urinary BMP (22:6-

bis-monoacylglycero-

phosphate) Reduction

60% High Dose
Parkinson's Disease

Patients

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the LRRK2 signaling pathway, the mechanism of DNL-201
action, and the workflows for key experimental assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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